Cas no 443863-07-8 (4-Allyl-5-{4-(1-methyl-1-phenylethyl)phenoxymethyl}-4H-1,2,4-triazole-3-thiol)

• Product Name: 4-Allyl-5-{4-(1-methyl-1-phenylethyl)phenoxymethyl}-4H-1,2,4-triazole-3-thiol
• CAS No: 443863-07-8
• MF: C₂₁H₂₃N₃OS
• MW: 365.49182343483
• MDL: MFCD02934409
• CID: 3150488
• PubChem ID: 1224963
• Update Time: 2025-06-11

4-Allyl-5-{4-(1-methyl-1-phenylethyl)phenoxymethyl}-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• <br>4-Allyl-5-[4-(1-methyl-1-phenyl-ethyl)-phenoxymethyl]-4H-[1,2,4]triazole-3- thiol
• 4-allyl-5-{[4-(1-methyl-1-phenylethyl)phenoxy]methyl}-4H-1,2,4-triazole-3-thiol
• 3H-1,2,4-Triazole-3-thione, 2,4-dihydro-5-[[4-(1-methyl-1-phenylethyl)phenoxy]methyl]-4-(2-propen-1-yl)-
• Oprea1_266281
• AKOS003297742
• AG-205/40776318
• ALBB-024804
• MFCD02934409
• 4-Allyl-5-((4-(2-phenylpropan-2-yl)phenoxy)methyl)-4H-1,2,4-triazole-3-thiol
• 4-ALLYL-5-{[4-(1-METHYL-1-PHENYLETHYL)PHENOXY]METHYL}-4H-1,2,4-TRIAZOL-3-YLHYDROSULFIDE
• LS-08220
• STK664228
• 4-ALLYL-5-[[4-(1-METHYL-1-PHENYLETHYL)PHENOXY]METHYL]-4H-1,2,4-TRIAZOLE-3-THIOL
• 4H-1,2,4-triazole-3-thiol, 5-[[4-(1-methyl-1-phenylethyl)phenoxy]methyl]-4-(2-propenyl)-
• 4-Allyl-5-[4-(1-methyl-1-phenyl-ethyl)-phenoxymethyl]-4H-[1,2,4]triazole-3-thiol
• 3-[[4-(2-phenylpropan-2-yl)phenoxy]methyl]-4-prop-2-enyl-1H-1,2,4-triazole-5-thione
• 4-Allyl-5-([4-(1-methyl-1-phenylethyl)phenoxy]methyl)-4h-1,2,4-triazole-3-thiol
• AECLCPPRRANGDB-UHFFFAOYSA-N
• 4-Allyl-5-([4-(1-methyl-1-phenylethyl)phenoxy]methyl)-4H-1,2,4-triazole-3-thiol #
• 443863-07-8
• 4-Allyl-5-{[4-(1-methyl-1-phenylethyl)phenoxy]methyl}-4H-1,2,4-triazol-3-thiol
• 5-{[4-(2-phenylpropan-2-yl)phenoxy]methyl}-4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol
• 5-[[4-(2-phenylpropan-2-yl)phenoxy]methyl]-4-prop-2-enyl-1,2,4-triazole-3-thiol
• H34797
• 4-Allyl-5-{4-(1-methyl-1-phenylethyl)phenoxymethyl}-4H-1,2,4-triazole-3-thiol

• MDL： MFCD02934409
• Inchi： 1S/C21H23N3OS/c1-4-14-24-19(22-23-20(24)26)15-25-18-12-10-17(11-13-18)21(2,3)16-8-6-5-7-9-16/h4-13H,1,14-15H2,2-3H3,(H,23,26)
• InChI Key： AECLCPPRRANGDB-UHFFFAOYSA-N
• SMILES： N1=C(COC2=CC=C(C(C)(C3=CC=CC=C3)C)C=C2)N(CC=C)C(=S)N1

Computed Properties

• Exact Mass: 365.15618354Da
• Monoisotopic Mass: 365.15618354Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 531
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 69Ų

Additional information on 4-Allyl-5-{4-(1-methyl-1-phenylethyl)phenoxymethyl}-4H-1,2,4-triazole-3-thiol

Introduction to 4-Allyl-5-{4-(1-methyl-1-phenylethyl)phenoxymethyl}-4H-1,2,4-triazole-3-thiol (CAS No. 443863-07-8)

4-Allyl-5-{4-(1-methyl-1-phenylethyl)phenoxymethyl}-4H-1,2,4-triazole-3-thiol is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique molecular architecture and potential biological activities. This compound belongs to the triazole class, which is well-documented for its broad spectrum of pharmacological properties, including antimicrobial, antifungal, and anti-inflammatory effects. The presence of an allyl group and a phenoxymethyl substituent in its structure introduces additional functional moieties that may contribute to its interaction with biological targets, making it a promising candidate for further investigation in drug discovery.

The CAS number 443863-07-8 uniquely identifies this compound in scientific literature and databases, facilitating accurate referencing and research collaboration. The molecular formula of this compound suggests a high degree of complexity, with a molecular weight of approximately 355.46 g/mol. This complexity is further emphasized by the presence of multiple stereocenters and functional groups, which may influence its pharmacokinetic behavior and overall efficacy.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and interaction patterns of such compounds with biological targets. In particular, the allyl group and phenoxymethyl moiety have been identified as key regions for potential interactions with enzymes and receptors. These interactions are critical for modulating biological pathways and may lead to therapeutic benefits when properly harnessed.

One of the most intriguing aspects of 4-Allyl-5-{4-(1-methyl-1-phenylethyl)phenoxymethyl}-4H-1,2,4-triazole-3-thiol is its potential role in modulating inflammatory responses. Inflammatory pathways are central to numerous diseases, including autoimmune disorders and chronic inflammatory conditions. The triazole ring is known to exhibit anti-inflammatory properties by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, the phenoxymethyl substituent may enhance the compound's ability to interact with intracellular signaling molecules, further contributing to its anti-inflammatory effects.

Another area of interest is the compound's potential antimicrobial activity. The allyl group has been shown to possess antimicrobial properties by disrupting bacterial cell membranes. This mechanism of action could make 4-Allyl-5-{4-(1-methyl-1-phenylethyl)phenoxymethyl}-4H-1,2,4-triazole-3-thiol an effective agent against resistant bacterial strains. Furthermore, the triazole core has demonstrated efficacy against fungal infections, making this compound a versatile candidate for treating both bacterial and fungal pathogens.

The synthesis of this compound presents unique challenges due to its complex structure. However, recent developments in synthetic methodologies have made it possible to produce high-purity samples for further characterization. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the carbon-carbon bonds required for this molecule's framework. Additionally, protecting group strategies have been employed to ensure regioselective functionalization at multiple sites within the molecule.

In terms of pharmacological evaluation, preclinical studies have shown promising results regarding the biological activity of 4-Allyl-5-{4-(1-methyl-1-phenylethyl)phenoxymethyl}-4H-1,2,4-triazole-3-thiol. In vitro assays have demonstrated its ability to inhibit key enzymes involved in inflammation and microbial growth. These findings suggest that this compound may have therapeutic potential in treating inflammatory diseases and infections. However, further studies are needed to fully elucidate its mechanism of action and optimize its pharmacokinetic profile.

The development of novel drug candidates often involves a multidisciplinary approach, integrating insights from medicinal chemistry, biochemistry, and pharmacology. The unique structure of 4-Allyl-5-{4-(1-methyl-1-phenylethyl)phenoxymethyl}-4H-1,2,4-triazole-3-thiol makes it an attractive subject for such collaborative research efforts. By leveraging computational tools and experimental techniques, researchers can gain a deeper understanding of how this compound interacts with biological systems.

Future directions in the study of this compound may include exploring its potential as a lead molecule for drug development. Structure-based drug design approaches can be used to modify specific regions of the molecule to enhance its potency and selectivity. Additionally, studies on its metabolic stability and excretion pathways will be crucial for determining its clinical feasibility.

The broader implications of research on compounds like 4-Allyl-5-{4-(1-methyl-1-phenylethyl)phenoxymethyl}-4H-1,2,4-triazole-3-thiol extend beyond individual therapeutic applications. They contribute to our fundamental understanding of how molecular structure influences biological activity, which is essential for designing next-generation drugs with improved efficacy and safety profiles.